Cas no 628308-54-3 (2-Pyridinemethanamine, 6-(azidomethyl)-)

2-Pyridinemethanamine, 6-(azidomethyl)- is a versatile heterocyclic compound featuring both an amine and an azide functional group, making it a valuable intermediate in organic synthesis and click chemistry applications. The presence of the azidomethyl group allows for efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the formation of stable triazole linkages. The pyridine moiety provides additional coordination sites for metal complexes, enhancing its utility in catalysis and material science. This compound is particularly useful in pharmaceutical research, bioconjugation, and polymer chemistry due to its dual reactivity and structural flexibility. Its well-defined reactivity profile ensures consistent performance in diverse synthetic pathways.

2-Pyridinemethanamine, 6-(azidomethyl)- structure

628308-54-3 structure

Product Name:2-Pyridinemethanamine, 6-(azidomethyl)-

CAS No:628308-54-3

MF:C₇H₉N₅

MW:163.179859876633

CID:4078930

Update Time:2026-04-15

2-Pyridinemethanamine, 6-(azidomethyl)- Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinemethanamine, 6-(azidomethyl)-

2-Pyridinemethanamine, 6-(azidomethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-7890861-1.0g	[6-(AZIDOMETHYL)PYRIDIN-2-YL]METHANAMINE	628308-54-3	1.0g	$1397.0	2023-01-02
Enamine	EN300-7890861-2.5g	[6-(AZIDOMETHYL)PYRIDIN-2-YL]METHANAMINE	628308-54-3	2.5g	$2894.0	2023-01-02
Enamine	EN300-7890861-5.0g	[6-(AZIDOMETHYL)PYRIDIN-2-YL]METHANAMINE	628308-54-3	5.0g	$3666.0	2023-01-02
Enamine	EN300-7890861-10.0g	[6-(AZIDOMETHYL)PYRIDIN-2-YL]METHANAMINE	628308-54-3	10.0g	$4610.0	2023-01-02

2-Pyridinemethanamine, 6-(azidomethyl)- Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere

Additional information on 2-Pyridinemethanamine, 6-(azidomethyl)-

Recent Advances in the Application of 2-Pyridinemethanamine, 6-(azidomethyl)- (CAS: 628308-54-3) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridinemethanamine, 6-(azidomethyl)- (CAS: 628308-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and targeted therapy. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications. The compound's unique structure, featuring an azidomethyl group at the 6-position of the pyridine ring, makes it a valuable intermediate for click chemistry and other bioorthogonal reactions.

Recent studies have demonstrated the utility of 2-Pyridinemethanamine, 6-(azidomethyl)- in the development of novel drug conjugates and probes. For instance, researchers have utilized its azide functionality to facilitate copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient labeling of biomolecules such as proteins and nucleic acids. This has opened new avenues for the study of protein-protein interactions, cellular imaging, and targeted drug delivery. Additionally, the compound's ability to serve as a precursor for the synthesis of more complex molecules has been explored in the context of kinase inhibitors and other small-molecule therapeutics.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists investigated the potential of 2-Pyridinemethanamine, 6-(azidomethyl)- as a building block for the development of covalent inhibitors targeting specific oncogenic kinases. The study revealed that the compound's reactive azide group could be strategically employed to form stable covalent bonds with cysteine residues in the kinase active site, leading to enhanced selectivity and potency. These findings underscore the compound's potential in the design of next-generation kinase inhibitors for cancer therapy.

Another notable application of 2-Pyridinemethanamine, 6-(azidomethyl)- is in the field of antibody-drug conjugates (ADCs). Researchers have leveraged its azide functionality to conjugate cytotoxic payloads to monoclonal antibodies, resulting in ADCs with improved stability and efficacy. Recent preclinical studies have shown promising results, with these conjugates exhibiting potent antitumor activity in various cancer models. The compound's role in ADC development highlights its importance in the ongoing efforts to advance targeted cancer therapies.

Beyond its applications in drug discovery, 2-Pyridinemethanamine, 6-(azidomethyl)- has also been employed in chemical biology as a tool for studying enzymatic activity and cellular processes. For example, its incorporation into activity-based probes (ABPs) has enabled the real-time monitoring of enzyme activity in live cells, providing valuable insights into disease mechanisms and potential therapeutic targets. These studies have further cemented the compound's status as a versatile reagent in chemical biology research.

In conclusion, the compound 2-Pyridinemethanamine, 6-(azidomethyl)- (CAS: 628308-54-3) continues to play a pivotal role in advancing research in chemical biology and pharmaceutical sciences. Its unique chemical properties and broad applicability make it an indispensable tool for drug discovery, bioconjugation, and targeted therapy. Future research is expected to further explore its potential, particularly in the development of novel therapeutics and diagnostic tools. As the field evolves, this compound is likely to remain at the forefront of innovative research efforts.